Cas no 101899-45-0 (3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-)
101899-45-0 structure
Product Name:3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-
CAS No:101899-45-0
MF:C15H21NO6
MW:311.33034491539
CID:208356
Update Time:2024-03-01
3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-
- 3-Pyrrolidineacetic acid,2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexenyl]-, (2S,3S,4S)- (9CI)
- 3-Pyrrolidineaceticacid, 2-carboxy-4-(5-carboxy-1-methylene-4-hexenyl)-, [2S-[2a,3b,4b(E)]]-
- Isodomoic acid C
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- Inchi: 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h5,10-11,13,16H,1,3-4,6-7H2,2H3,(H,17,18)(H,19,20)(H,21,22)/b9-5+/t10-,11+,13-/m0/s1
- InChI Key: OKFIHTSZDXUGQB-PGPNUJALSA-N
- SMILES: N1C[C@H](C(=C)CC/C=C(/C(O)=O)\C)[C@H](CC(O)=O)[C@H]1C(O)=O
Computed Properties
- Exact Mass: 311.13693
Experimental Properties
- PSA: 123.93
3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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